Cas no 61272-76-2 (4-Fluoro-2-iodoaniline)

• Product Name: 4-Fluoro-2-iodoaniline
• CAS No: 61272-76-2
• MF: C₆H₅FIN
• MW: 237.013477087021
• MDL: MFCD00042584
• CID: 57656
• PubChem ID: 2778283
• Update Time: 2025-11-02

4-Fluoro-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodoaniline
• 2-IODO-4-FLUOROANILINE
• 2-iodo-4-fluorophenylamine
• 4-fluoro-2-indoaniline
• 4-fluoro-2-iodo-aniline
• 4-FLUORO-2-IODOANLINE
• 4-fluoro-2-iodophenylamine
• 4-fluoro-2-ioodphenylamine
• Benzenamine, 4-fluoro-2-iodo-
• zlchem 368
• PubChem3413
• 2-iodo-4-fluoro-aniline
• 4-fluoro-2-iodobenzenamine
• 4-Fluoro-2-iodo-phenylamine
• KSC493O5B
• ZLC0212
• SETOTRGVPANENO-UHFFFAOYSA-N
• STK513454
• 4-Fluoro-2-iodoaniline, Al
• F0706
• A8502
• AC-3680
• MFCD00042584
• CS-W004776
• AKOS000111237
• BB 0245921
• 4-Fluoro-2-iodoaniline, AldrichCPR
• PS-7633
• AM20050142
• EN300-86398
• AB01932
• SCHEMBL187936
• BDBM626224
• 61272-76-2
• FT-0601207
• DTXSID30380847
• DB-005352

• MDL： MFCD00042584
• Inchi： 1S/C6H5FIN/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2
• InChI Key： SETOTRGVPANENO-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1N)F

Computed Properties

• Exact Mass: 236.94500
• Monoisotopic Mass: 236.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Yellow or brown liquid
• Density: 1.990(lit.)
• Melting Point: No data available
• Boiling Point: 259.8℃ at 760 mmHg
• Flash Point: 110.9℃
• Refractive Index: 1.6340 to 1.6380
• Water Partition Coefficient: Not miscible in water.
• PSA: 26.02000
• LogP: 2.59370

4-Fluoro-2-iodoaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN2810
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 4-Fluoro-2-iodoaniline

4-Fluoro-2-iodoaniline (CAS No. 61272-76-2): A Versatile Fluorinated Aniline Derivative

4-Fluoro-2-iodoaniline (CAS 61272-76-2) is an important fluorinated aromatic compound that has gained significant attention in pharmaceutical and materials science research. This fluoro-iodo aniline derivative combines the unique properties of both fluorine and iodine substituents on an aniline backbone, making it particularly valuable for various synthetic applications.

The molecular structure of 4-Fluoro-2-iodoaniline features an amino group (-NH2) at position 1, a fluorine atom at position 4, and an iodine atom at position 2 of the benzene ring. This specific substitution pattern creates interesting electronic effects that influence its reactivity in organic transformations. Researchers often search for "4-Fluoro-2-iodoaniline synthesis" or "61272-76-2 applications" as this compound serves as a key intermediate in numerous synthetic pathways.

In pharmaceutical research, 4-Fluoro-2-iodoaniline is frequently employed as a building block for drug discovery. Its structure allows for further functionalization through cross-coupling reactions, particularly palladium-catalyzed processes. The presence of both fluorine and iodine atoms makes it valuable for creating fluorinated pharmaceutical intermediates, which are increasingly important in modern drug design due to fluorine's ability to modulate biological activity and improve metabolic stability.

The materials science field has shown growing interest in 4-Fluoro-2-iodoaniline for the development of advanced organic materials. Its unique electronic properties make it suitable for creating specialized polymers and liquid crystals. Recent publications highlight its use in organic electronic devices, where researchers explore "fluoro-iodo aniline derivatives for OLEDs" as potential components in light-emitting materials.

From a synthetic chemistry perspective, 4-Fluoro-2-iodoaniline offers several advantages. The iodine substituent serves as an excellent leaving group for various metal-catalyzed coupling reactions, while the fluorine atom provides electronic stabilization. This combination makes the compound particularly useful in constructing complex molecular architectures. Many synthetic chemists search for "iodoaniline cross-coupling reactions" to explore its full potential in organic synthesis.

The stability and handling characteristics of 4-Fluoro-2-iodoaniline make it relatively convenient to work with in laboratory settings. Proper storage conditions typically involve protection from light and moisture to maintain its purity over extended periods. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly used to characterize and verify the quality of this compound.

Market trends indicate increasing demand for fluorinated aromatic compounds like 4-Fluoro-2-iodoaniline, particularly in the pharmaceutical and agrochemical sectors. The global market for fluorinated building blocks continues to grow, driven by the need for more effective and selective bioactive compounds. Industry reports often highlight "fluoro-iodo aniline market growth" as an area of significant development.

Environmental and regulatory considerations for 4-Fluoro-2-iodoaniline follow standard protocols for halogenated aromatic compounds. While not classified as highly hazardous, proper laboratory practices should be followed when handling this material. Researchers frequently inquire about "61272-76-2 safety data" to ensure compliance with workplace safety standards.

Future research directions for 4-Fluoro-2-iodoaniline applications appear promising. Areas of particular interest include its use in radiopharmaceuticals (where the iodine atom can be replaced with radioactive isotopes), advanced material science applications, and as a scaffold for novel bioactive compounds. The scientific community continues to explore "new applications of fluoro-iodo anilines" through ongoing research publications.

In conclusion, 4-Fluoro-2-iodoaniline (CAS 61272-76-2) represents a valuable fluorinated building block with diverse applications across multiple scientific disciplines. Its unique combination of fluorine and iodine substituents on an aniline core provides distinctive chemical properties that continue to attract research interest. As the demand for specialized fluorinated compounds grows, this fluoro-iodo aniline derivative is likely to maintain its importance in synthetic chemistry and materials development.